N-{2-[(benzylamino)carbonyl]-4-chlorophenyl}-2,4-dichlorobenzamide

• IUPAC Name: N-[2-(benzylcarbamoyl)-4-chlorophenyl]-2,4-dichlorobenzamide
• InChI: InChI=1S/C21H15Cl3N2O2/c22-14-7-9-19(26-21(28)16-8-6-15(23)11-18(16)24)17(10-14)20(27)25-12-13-4-2-1-3-5-13/h1-11H,12H2,(H,25,27)(H,26,28)
• InChI Key: KQPJIEXZHARLSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H15Cl3N2O2
• Molecular Weight: 433.7 g/mol

Description

N-{2-[(benzylamino)carbonyl]-4-chlorophenyl}-2,4-dichlorobenzamide is a useful research compound. Its molecular formula is C21H15Cl3N2O2 and its molecular weight is 433.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 432.019911 g/mol and the complexity rating of the compound is 542. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Herbicidal Activity

N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a compound similar to the one , represents a group of benzamides demonstrating herbicidal efficacy against annual and perennial grasses. This suggests potential utility in agriculture, including forage legumes, certain turf grasses, and cultivated crops, highlighting the relevance of benzamide derivatives in agricultural chemistry (K. Viste, A. J. Cirovetti, B. Horrom, 1970).

Insecticide Research

Research on compounds structurally related to N-{2-[(benzylamino)carbonyl]-4-chlorophenyl}-2,4-dichlorobenzamide, such as insect molt inhibitors TH6038 and difluron, shows significant feeding toxicity to insects like the western spruce budworm and Douglas-fir tussock moth when included in artificial diets. These findings indicate the potential of benzamide derivatives in developing insect control strategies (Nancy L. Gillette, J. Robertson, R. L. Lyon, 1978).

Synthesis Methods

Advancements in synthetic chemistry methods include the high-yield synthesis of 2,4-dichlorophenylacetic acid via the carbonylation of 2,4-dichlorobenzyl chloride. This process evaluates various experimental conditions, offering a novel means to prepare phenylacetic acid derivatives, which could be relevant for the synthesis of compounds like this compound (He Li, Yijun Zhang, Ding-Hua Liu, Xiao-Qin Liu, 2019).